Cas no 518044-41-2 (Mal-PEG4-Acid)

• Product Name: Mal-PEG4-Acid
• CAS No: 518044-41-2
• MF: C₁₅H₂₃NO₈
• MW: 345.34502530098
• MDL: MFCD18916986
• CID: 2950485
• PubChem ID: 21881063
• Update Time: 2025-10-29

Mal-PEG4-Acid Chemical and Physical Properties

Names and Identifiers

• 马来酰亚胺-四聚乙二醇-羧酸
• Mal-PEG4-Acid
• 3-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Mal-PEG4-CH2CH2COOH
• Maleimide-PEG4-CH2CH2COOH
• Maleimido-Tetra(Ethylene Glycol)-Propionic Acid
• SY122564
• s10687
• DA-65223
• MFCD18916986
• MS-25299
• SB67199
• HY-126961
• BTFZSOVKVDCKQD-UHFFFAOYSA-N
• 15-maleinimido-4,7,10,13-tetroxapentadecanoic acid
• CS-0108929
• 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3,6,9,12-tetraoxapentadecan-15-oicacid
• AKOS030630045
• 518044-41-2
• SCHEMBL5208692
• 1-(2,5-DIOXOPYRROL-1-YL)-3,6,9,12-TETRAOXAPENTADECAN-15-OIC ACID
• 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3,6,9,12-tetraoxapentadecan-15-oic acid
• BP-20609
• Mal-PEG4-COOH

• MDL： MFCD18916986
• Inchi： 1S/C15H23NO8/c17-13-1-2-14(18)16(13)4-6-22-8-10-24-12-11-23-9-7-21-5-3-15(19)20/h1-2H,3-12H2,(H,19,20)
• InChI Key： BTFZSOVKVDCKQD-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)O)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 345.142367g/mol
• Monoisotopic Mass: 345.142367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 112
• Molecular Weight: 345.34g/mol

Mal-PEG4-Acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on Mal-PEG4-Acid

Mal-PEG4-Acid (CAS No. 518044-41-2): A Versatile Polymer in Modern Chemical and Biomedical Applications

The compound Mal-PEG4-Acid, identified by the Chemical Abstracts Service Number (CAS No.) 518044-41-2, represents a significant advancement in the field of polymer chemistry, particularly in the development of biocompatible and functional materials. This polymer, characterized by its maleic acid backbone and a PEG (polyethylene glycol) moiety of four units, has garnered considerable attention due to its unique properties and broad applicability in pharmaceuticals, diagnostics, and material science.

Mal-PEG4-Acid is a derivative of maleic acid, a well-known dicarboxylic acid with applications ranging from plasticizers to catalysts. The incorporation of a PEG chain into the maleic acid structure introduces hydrophilicity, enhancing solubility and biocompatibility. This modification makes Mal-PEG4-Acid an excellent candidate for drug delivery systems, where it can improve pharmacokinetics and reduce immunogenicity.

The PEG moiety in Mal-PEG4-Acid plays a crucial role in its functionality. Polyethylene glycol (PEG) is renowned for its ability to form stable complexes with hydrophobic molecules, thereby improving their solubility in aqueous environments. This property is particularly valuable in pharmaceutical formulations, where poor solubility can limit drug efficacy. Furthermore, PEGylation can mask the immunogenicity of therapeutic proteins, reducing the risk of immune rejection.

In recent years, Mal-PEG4-Acid has been explored in various biomedical applications. One notable area is cancer therapy, where it has been used to develop targeted drug delivery systems. The hydrophilic PEG chain allows the polymer to navigate through biological fluids while shielding the payload from premature degradation or immune responses. Studies have demonstrated that polymers like Mal-PEG4-Acid can enhance the accumulation of therapeutic agents at tumor sites, improving treatment outcomes.

The use of Mal-PEG4-Acid in diagnostic imaging is another emerging field. Functionalized derivatives of this polymer can serve as contrast agents for magnetic resonance imaging (MRI) or other imaging modalities. The ability to modify the polymer backbone with imaging probes allows for real-time tracking of biological processes, aiding in early disease detection and monitoring.

The synthesis and modification of Mal-PEG4-Acid have been refined through advances in organic chemistry techniques. Researchers have developed efficient methods for introducing various functional groups onto the PEG chain or the maleic acid backbone, enabling tailored properties for specific applications. For instance, attaching targeting ligands to the PEG moiety can enhance specificity for certain cell types or tissues.

The versatility of Mal-PEG4-Acid extends to material science as well. Its ability to form stable gels and hydrogels makes it suitable for tissue engineering applications. These materials can provide scaffolds for cell growth or act as vehicles for controlled release of bioactive molecules. Additionally, the polymer's compatibility with other biomaterials allows for composite systems with enhanced functionalities.

In conclusion, Mal-PEG4-Acid (CAS No. 518044-41-2) stands out as a multifunctional polymer with significant potential in both academic research and industrial applications. Its unique combination of hydrophilicity and biocompatibility makes it indispensable in drug delivery systems, diagnostics, and material science. As research continues to uncover new possibilities for this compound, its role in advancing biomedical technologies is poised to expand further.